Cas no 317318-66-4 (Acetic acid,[4-[[[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]methyl]thio]phenoxy]-)

• Product Name: Acetic acid,[4-[[[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]methyl]thio]phenoxy]-
• CAS No: 317318-66-4
• MF: C₂₀H₁₆F₃NO₃S₂
• MW: 439.471153259277
• CID: 1448470
• Update Time: 2024-08-25

Acetic acid,[4-[[[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]methyl]thio]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[4-[[[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]methyl]thio]phenoxy]-
• Acetic acid, 2-[4-[[[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]methyl]thio]phenoxy]-

• Inchi： 1S/C20H16F3NO3S2/c1-12-17(11-28-16-8-6-15(7-9-16)27-10-18(25)26)29-19(24-12)13-2-4-14(5-3-13)20(21,22)23/h2-9H,10-11H2,1H3,(H,25,26)
• InChI Key： DJWXMPYNYSBGOK-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(SCC2SC(C3=CC=C(C(F)(F)F)C=C3)=NC=2C)C=C1

Computed Properties

• Exact Mass: 439.05248

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 584.3±60.0 °C(Predicted)
• PSA: 59.42
• pka: 3.12±0.10(Predicted)